N-isopropylpiperidin-4-amine

• IUPAC Name: N-propan-2-ylpiperidin-4-amine
• InChI: InChI=1S/C8H18N2/c1-7(2)10-8-3-5-9-6-4-8/h7-10H,3-6H2,1-2H3
• InChI Key: GINABUAPACIWCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1CCNCC1
• Molecular Formula: C8H18N2
• DSSTOX Substance ID: DTXSID00625414
• Molecular Weight: 142.24 g/mol
• CAS RN: 534595-53-4

Description

N-isopropylpiperidin-4-amine, also known as IPP or Isopropylphenidate, is a synthetic compound that belongs to the class of piperidine-based stimulants. It is a derivative of the well-known psychostimulant methylphenidate, which is commonly used to treat attention deficit hyperactivity disorder (ADHD). IPP has gained significant attention in recent years due to its potential as a research chemical, particularly in the field of neuroscience.

Scientific Research Applications

Amination Methods

• 2-Amination of Pyridines and Quinolines : A method for the conversion of pyridine N-oxides to 2-aminopyridines, including 2-amino quinolines, was demonstrated. This process involves the use of Ts2O-t-BuNH2 followed by in situ deprotection with TFA, achieving high yields and excellent selectivity (Yin et al., 2007).

Antifungal Applications

• Novel Antifungal Agents : 4-Aminopiperidines were synthesized and evaluated for their antifungal activity. Notably, compounds like 1-benzyl-N-dodecylpiperidin-4-amine showed promising in vitro activity against Candida spp. and Aspergillus spp., indicating potential as antifungal agents (Krauss et al., 2021).

Catalysis and Synthesis

• Graphene-Based (Photo)Catalysts for Reduction of Nitro Compounds : Amination processes involving the reduction of nitro compounds to amines using graphene-based catalysts were discussed. This approach is significant for synthesizing drugs, biologically active molecules, and various chemicals (Nasrollahzadeh et al., 2020).
• Degradable Poly(β-Amino Esters) : The synthesis of poly(β-aminoesters) via the addition of secondary amines like piperazine and 4,4‘-trimethylenedipiperidine to diacrylates was studied. These polymers have potential in biomedical applications due to their degradability and non-cytotoxicity (Lynn & Langer, 2000).

Biochemistry and Enzyme Studies

• Transaminase-Catalyzed Reactions : Isopropylamine's role as an amine donor in transaminase-catalyzed reactions was examined, showcasing its utility in environmentally benign chemical amine synthesis (Dawood et al., 2018).
• Amination of Enzymes for Biocatalyst Performance : The amination of enzyme surfaces was studied for its role in improving biocatalyst performance. This technique has applications in various areas including biocatalysis, antibody production, and cell membrane penetration (Rodrigues et al., 2014).

Photoredox Catalysis

• Site-Selective Arene C-H Amination : The use of photoredox catalysis for site-selective amination of arenes was presented, highlighting its relevance in pharmaceutical research for creating complex aromatic compounds (Romero et al., 2015).

Future Directions

While the future directions of N-Isopropylpiperidin-4-amine are not explicitly mentioned in the search results, it is worth noting that piperidine derivatives, which this compound is a part of, have been the subject of recent advances in synthesis and pharmacological applications. Furthermore, peptide drugs, which often contain piperidine structures, are considered to have broad development prospects due to their wide indications, high safety, and remarkable efficacy.